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Compound of Interest

Compound Name: RAGE 229

Cat. No.: B12400417 Get Quote

Providing essential safety and logistical information for the operational and disposal plans of

RAGE 229 is critical for maintaining a safe and compliant laboratory environment. This guide

offers procedural, step-by-step instructions to address specific operational questions regarding

the proper disposal of RAGE 229.

For researchers, scientists, and drug development professionals, understanding the correct

handling and disposal of chemical compounds is paramount. RAGE 229, a ctRAGE-DIAPH1

interaction antagonist, is a key compound in diabetes complications research. While the Safety

Data Sheet (SDS) for RAGE 229 classifies it as not a hazardous substance or mixture, proper

disposal procedures are still necessary to ensure laboratory safety and environmental

responsibility. This is particularly important when the compound is dissolved in solvents such as

Dimethyl Sulfoxide (DMSO).

Chemical and Physical Properties of RAGE 229
A clear understanding of the properties of RAGE 229 is the first step in its safe handling and

disposal.
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Property Value

Molecular Formula C₂₃H₂₂N₄O₂

Molecular Weight 386.45 g/mol

CAS Number 2143072-85-7

Appearance Solid

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Step-by-Step Disposal Procedures for RAGE 229
The primary consideration for the disposal of RAGE 229 is whether it is in its pure, solid form or

dissolved in a solvent.

Disposal of Solid RAGE 229
As a non-hazardous solid, RAGE 229 can typically be disposed of as regular laboratory waste,

provided it is not contaminated with any hazardous materials.

Ensure Proper Labeling: The container holding the solid RAGE 229 waste should be clearly

labeled.

Containment: Place the waste in a sealed container to prevent dust formation.

Disposal: Dispose of the sealed container in the designated non-hazardous solid waste

stream of your institution.

Disposal of RAGE 229 in DMSO Solution
DMSO is a combustible liquid and can penetrate the skin, carrying dissolved substances with it.

Therefore, solutions of RAGE 229 in DMSO must be handled as hazardous waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (butyl rubber is recommended over nitrile for DMSO), safety goggles, and a
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lab coat.

Waste Collection: Collect all liquid waste containing RAGE 229 and DMSO in a designated,

properly labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical names ("RAGE 229," "Dimethyl Sulfoxide"), and their approximate concentrations.

Storage: Store the sealed waste container in a designated satellite accumulation area for

hazardous waste, away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not pour

DMSO solutions down the drain.

Disposal of Contaminated Labware
Items such as pipette tips, centrifuge tubes, and gloves that have come into contact with RAGE
229 solutions should also be disposed of properly.

Solid Waste Contaminated with Non-Hazardous RAGE 229: If the labware is only

contaminated with solid RAGE 229, it can typically be disposed of in the regular laboratory

trash.

Solid Waste Contaminated with RAGE 229 in DMSO: All solid waste that has come into

contact with a DMSO solution of RAGE 229 must be collected in a designated, sealed

container or bag labeled as "Hazardous Waste" and disposed of through your institution's

hazardous waste program.

RAGE 229 Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of RAGE
229 waste.
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Identify RAGE 229 Waste Stream

Is the waste in solid form or in a non-hazardous solvent?

Is the waste dissolved in a hazardous solvent (e.g., DMSO)?

No

Dispose as non-hazardous chemical waste per institutional guidelines.

Yes

Collect in a designated hazardous waste container.

Yes

Label container with all chemical constituents and concentrations.

Arrange for hazardous waste pickup by EHS.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of RAGE 229 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of RAGE 229, contributing to a secure research environment. Always consult your

institution's specific waste disposal guidelines and your Environmental Health and Safety

department for any questions or clarification.
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To cite this document: BenchChem. [Proper Disposal of RAGE 229: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400417#rage-229-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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